Cas no 1806756-21-7 (5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1806756-21-7
• MF: C₈H₃F₅N₂
• MW: 222.114838838577
• CID: 4845496
• Update Time: 2023-08-19

5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F5N2/c9-7(10)5-1-6(8(11,12)13)15-3-4(5)2-14/h1,3,7H
• InChI Key： QIAYGIIOYDAAFC-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(C(F)(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7